4-methyl-3-nitro-N-(1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl)benzamide

• IUPAC Name: 4-methyl-3-nitro-N-(1,4,6-trimethylpyrazolo[3,4-b]pyridin-3-yl)benzamide
• InChI: InChI=1S/C17H17N5O3/c1-9-5-6-12(8-13(9)22(24)25)17(23)19-15-14-10(2)7-11(3)18-16(14)21(4)20-15/h5-8H,1-4H3,(H,19,20,23)
• InChI Key: HBCFORGYEKDQEY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=NN(C3=C2C(=CC(=N3)C)C)C)[N+](=O)[O-]
• Molecular Formula: C17H17N5O3
• Molecular Weight: 339.3 g/mol

Description

4-methyl-3-nitro-N-(1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl)benzamide is a chemical compound that has garnered significant attention in scientific research due to its potential as a therapeutic agent. This compound belongs to the class of pyrazolopyridine derivatives, which have been found to exhibit a range of biological activities. In

Mechanism of Action

The mechanism of action of 4-methyl-3-nitro-N-(1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl)benzamide is not fully understood. However, it has been proposed that its anti-inflammatory and analgesic properties may be due to its ability to inhibit the production of prostaglandins and other inflammatory mediators. Its anticancer activity may be attributed to its ability to induce apoptosis in cancer cells by activating caspase enzymes.
Biochemical and Physiological Effects
Studies have reported that 4-methyl-3-nitro-N-(1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl)benzamide exhibits significant biochemical and physiological effects. It has been found to reduce inflammation and pain in animal models of inflammation. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One advantage of using 4-methyl-3-nitro-N-(1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl)benzamide in lab experiments is its ability to exhibit multiple biological activities. This makes it a versatile compound that can be used to investigate various biological processes. However, one limitation is that its mechanism of action is not fully understood, which may limit its potential as a therapeutic agent.

Future Directions

There are several future directions for research on 4-methyl-3-nitro-N-(1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl)benzamide. One area of interest is its potential as an anticancer agent. Further studies are needed to investigate its mechanism of action and its efficacy in different types of cancer. Another area of interest is its potential as an anti-inflammatory agent. Studies are needed to investigate its efficacy in different animal models of inflammation and to elucidate its mechanism of action. Additionally, research on the synthesis of analogs of 4-methyl-3-nitro-N-(1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl)benzamide may lead to the discovery of compounds with improved biological activities.
Conclusion
In conclusion, 4-methyl-3-nitro-N-(1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl)benzamide is a compound that has shown promise as a therapeutic agent in various scientific research studies. Its ability to exhibit multiple biological activities makes it a versatile compound that can be used to investigate various biological processes. However, further studies are needed to fully understand its mechanism of action and to investigate its potential as a therapeutic agent in different diseases.

Scientific Research Applications

4-methyl-3-nitro-N-(1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl)benzamide has been investigated for its potential as a therapeutic agent in various scientific research studies. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic properties. Additionally, it has been shown to have potential as an anticancer agent, with studies reporting its ability to induce apoptosis in cancer cells.